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Compound of Interest

Compound Name: Acetyl simvastatin

Cat. No.: B029690 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Simvastatin is a widely prescribed semi-synthetic drug used to lower cholesterol

and reduce the risk of cardiovascular disease.[1][2][3] It functions as a prodrug that, once

hydrolyzed in the body to its active β-hydroxy acid form, inhibits the HMG-CoA reductase

enzyme, a critical rate-limiting step in cholesterol biosynthesis.[1][3][4] The synthesis of

simvastatin from its precursor, lovastatin, is a multi-step process that can generate various

impurities.[4][5][6]

Regulatory bodies like the International Conference on Harmonisation (ICH) mandate the

identification and quantification of impurities in active pharmaceutical ingredients (APIs) and

finished drug products to ensure their quality, safety, and efficacy.[4] Acetyl simvastatin, also

known as Simvastatin EP Impurity B or Simvastatin Acetate, is a known process-related

impurity of simvastatin.[7][8][9][10][11] As such, highly purified acetyl simvastatin serves as a

critical certified reference material (CRM) or pharmaceutical secondary standard for various

analytical applications. These applications include impurity profiling, quality control release

testing, and the development and validation of analytical methods.

Physicochemical and Identity Data
A certified reference standard of acetyl simvastatin provides the basis for accurate

identification and quantification in analytical tests. The key properties are summarized below.
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Property Value References

IUPAC Name

[(1S,3R,7S,8S,8aR)-8-[2-

[(2R,4R)-4-acetyloxy-6-

oxooxan-2-yl]ethyl]-3,7-

dimethyl-1,2,3,7,8,8a-

hexahydronaphthalen-1-yl]

2,2-dimethylbutanoate

[9]

Synonyms

4'-Acetylsimvastatin,

Simvastatin Acetate,

Simvastatin EP Impurity B

[8][9][10][11]

CAS Number 145576-25-6 [12]

Molecular Formula C₂₇H₄₀O₆ [12][13]

Molecular Weight 460.60 g/mol [13]

Appearance Solid

Biological Context: The Cholesterol Biosynthesis
Pathway
Simvastatin's therapeutic effect is achieved by inhibiting the HMG-CoA reductase enzyme. This

enzyme catalyzes the conversion of HMG-CoA to mevalonic acid, an early and rate-limiting

step in the cholesterol synthesis pathway.[3][14] Understanding this pathway is essential for

researchers studying the mechanism of action of statins and developing related compounds.

Acetyl simvastatin, as a structurally related impurity, is crucial for ensuring that the final drug

product is pure and that its therapeutic action is not compromised by unintended substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Simvastatin
https://www.jsynthchem.com/article_230748_fed3ae5ceb30f63a2ae9df2dcf263772.pdf
https://www.ncbi.nlm.nih.gov/books/NBK532919/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3163378/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3163378/
https://www.naturalspublishing.com/files/published/1u416ni5vj7z8l.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1855665/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1855665/
https://www.bocsci.com/im-simvastatin-and-impurities-list-195.html
https://www.pharmaffiliates.com/en/145576-25-6-simvastatin-impurity-b-pa1911020.html
https://escientificsolutions.com/product/simvastatin-ep-impurity-b/
https://vivanls.com/products/SimvastatinEPImpurityB-10278
https://www.biosynth.com/Files/MSDS/IA/17/MSDS_IA17040_4000_EN.pdf
https://store.usp.org/product/1010208
https://www.sigmaaldrich.com/JP/ja/product/usp/1010208
https://en.wikipedia.org/wiki/Steroidogenesis_inhibitor
https://www.benchchem.com/product/b029690#using-acetyl-simvastatin-as-a-reference-standard
https://www.benchchem.com/product/b029690#using-acetyl-simvastatin-as-a-reference-standard
https://www.benchchem.com/product/b029690#using-acetyl-simvastatin-as-a-reference-standard
https://www.benchchem.com/product/b029690#using-acetyl-simvastatin-as-a-reference-standard
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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